
Application Notes and Protocols for Regaloside
D Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Regaloside D

Cat. No.: B12413871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of Regaloside D stock solutions

for use in various research and drug development applications. Regaloside D is a

phenylpropanoid natural product isolated from Lilium Longiflorum.[1][2][3] Accurate preparation

of stock solutions is crucial for obtaining reliable and reproducible experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Regaloside D is presented in Table

1. This information is essential for accurate calculations and proper handling of the compound.

Property Value Source

Molecular Formula C18H24O10 [1][2][4]

Molecular Weight 400.4 g/mol [1][4][5][6]

Appearance Powder [4]

Solubility
DMSO, Pyridine, Methanol,

Ethanol
[4]
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Proper storage of Regaloside D in both solid and solution form is critical to maintain its

integrity and biological activity.

Solid Form (Powder): Store at -20°C for up to 3 years.[1]

In Solvent (Stock Solution): Store in aliquots at -80°C for up to 1 year or at -20°C for up to 1

month to avoid repeated freeze-thaw cycles.[1][3]

Experimental Protocol: Preparation of a 10 mM
Regaloside D Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Regaloside D in Dimethyl

Sulfoxide (DMSO).

Materials:

Regaloside D (powder form)

Anhydrous/molecular sieve-dried DMSO

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator water bath

Procedure:

Equilibrate Regaloside D: Before opening, allow the vial of Regaloside D powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the compound.

Weigh Regaloside D: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh out the desired amount of Regaloside D. For example, to prepare a 1 mL stock
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solution, weigh 4.004 mg of Regaloside D.

Calculate Solvent Volume: Use the following formula to calculate the volume of solvent

needed to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For a 10 mM (0.010 mol/L) stock solution with 4.004 mg (0.004004 g) of Regaloside D:

Volume (L) = 0.004004 g / (0.010 mol/L * 400.4 g/mol ) = 0.001 L = 1 mL

Dissolve the Compound: Add the calculated volume of DMSO to the microcentrifuge tube

containing the weighed Regaloside D.

Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. If necessary, briefly sonicate the solution in a water bath to aid

dissolution.[3] Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or amber vials to minimize freeze-thaw cycles. Label each aliquot

clearly with the compound name, concentration, solvent, and date of preparation. Store the

aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term storage (up to

1 month).[1][3]

Stock Solution Preparation Table
The following table provides pre-calculated solvent volumes for preparing common stock

solution concentrations of Regaloside D.
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Mass of Regaloside
D

For 1 mM Stock

Solution

For 5 mM Stock

Solution

For 10 mM Stock

Solution

1 mg 2.4976 mL 0.4995 mL 0.2498 mL

5 mg 12.4881 mL 2.4976 mL 1.2488 mL

10 mg 24.9763 mL 4.9953 mL 2.4976 mL

Table adapted from

supplier data.[3][7]

Safety Precautions
When handling Regaloside D and preparing solutions, it is important to adhere to standard

laboratory safety practices.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.[8]

Avoid contact with skin and eyes.[8]

In case of accidental contact, wash the affected area thoroughly with water.

Dispose of waste according to institutional and local regulations.

Visual Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a Regaloside D stock

solution.
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Caption: Workflow for Regaloside D stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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